Cas no 1806271-43-1 (Ethyl 3-cyano-2-iodo-4-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 3-cyano-2-iodo-4-(trifluoromethylthio)phenylacetate
• CAS No: 1806271-43-1
• MF: C₁₂H₉F₃INO₂S
• MW: 415.170044660568
• CID: 4943279
• Update Time: 2025-05-21

Ethyl 3-cyano-2-iodo-4-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-iodo-4-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9F3INO2S/c1-2-19-10(18)5-7-3-4-9(20-12(13,14)15)8(6-17)11(7)16/h3-4H,2,5H2,1H3
• InChI Key： RWMPLXBVMQASSU-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C(C=CC=1CC(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-cyano-2-iodo-4-(trifluoromethylthio)phenylacetate

Ethyl 3-cyano-2-iodo-4-(trifluoromethylthio)phenylacetate (CAS No. 1806271-43-1): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-cyano-2-iodo-4-(trifluoromethylthio)phenylacetate (CAS No. 1806271-43-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its cyano, iodo, and trifluoromethylthio functionalities, offers a rich platform for the development of novel therapeutic agents.

The cyano group in Ethyl 3-cyano-2-iodo-4-(trifluoromethylthio)phenylacetate is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This property is particularly valuable in the design of drugs that require prolonged action or improved pharmacokinetic profiles. Recent studies have shown that compounds containing cyano groups can effectively modulate various biological targets, including enzymes and receptors, making them attractive candidates for drug discovery.

The presence of the iodo substituent in Ethyl 3-cyano-2-iodo-4-(trifluoromethylthio)phenylacetate adds another layer of complexity and potential utility. Iodo-substituted compounds are often used as radiolabeling agents in diagnostic imaging and as intermediates in the synthesis of radiopharmaceuticals. The iodine atom can also influence the electronic properties of the molecule, affecting its reactivity and binding affinity to biological targets. This makes Ethyl 3-cyano-2-iodo-4-(trifluoromethylthio)phenylacetate a valuable tool in both diagnostic and therapeutic applications.

The trifluoromethylthio group is another key feature of this compound. Trifluoromethylated compounds are known for their enhanced lipophilicity and metabolic stability, which can improve the pharmacological properties of drug candidates. The trifluoromethyl group also introduces unique electronic effects that can modulate the interactions between the molecule and its biological targets. Recent research has highlighted the importance of trifluoromethylated compounds in the development of drugs targeting G protein-coupled receptors (GPCRs), ion channels, and other important therapeutic targets.

In terms of synthetic accessibility, Ethyl 3-cyano-2-iodo-4-(trifluoromethylthio)phenylacetate can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the introduction of the cyano, iodo, and trifluoromethylthio groups in a stepwise manner, starting from readily available starting materials. This synthetic route allows for the efficient preparation of gram quantities of the compound, facilitating its use in both academic research and industrial applications.

The biological activity of Ethyl 3-cyano-2-iodo-4-(trifluoromethylthio)phenylacetate has been explored in several recent studies. One notable area of research is its potential as an anticancer agent. Preliminary studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for further optimization. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Beyond cancer research, Ethyl 3-cyano-2-iodo-4-(trifluoromethylthio)phenylacetate has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties, with studies indicating that it can effectively inhibit the production of pro-inflammatory cytokines. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, Ethyl 3-cyano-2-iodo-4-(trifluoromethylthio)phenylacetate (CAS No. 1806271-43-1) is a multifaceted compound with significant potential in medicinal chemistry. Its unique combination of functional groups offers a wide range of opportunities for drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.